Cas no 2413124-92-0 (Antitubercular agent-20)

• Product Name: Antitubercular agent-20
• CAS No: 2413124-92-0
• MF: C₂₅H₂₂F₆N₄O₃S
• MW: 572.522605419159
• CID: 6842255
• PubChem ID: 162674482
• Update Time: 2025-03-24

Antitubercular agent-20 Chemical and Physical Properties

Names and Identifiers

• CS-0499171
• Antitubercular agent-20
• CHEMBL4797789
• DA-70956
• 2413124-92-0
• HY-146496

• Inchi： 1S/C25H22F6N4O3S/c1-14(15-2-4-16(5-3-15)24(26,27)28)34-12-23(13-34)6-8-33(9-7-23)22-32-21(36)18-10-17(25(29,30)31)11-19(35(37)38)20(18)39-22/h2-5,10-11,14H,6-9,12-13H2,1H3
• InChI Key： RRWKYDLTRHKJBV-UHFFFAOYSA-N
• SMILES： S1C2C(=CC(C(F)(F)F)=CC=2C(N=C1N1CCC2(CC1)CN(C(C1C=CC(C(F)(F)F)=CC=1)C)C2)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 572.13168072Da
• Monoisotopic Mass: 572.13168072Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• Rotatable Bond Count: 3
• Complexity: 978
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 107Ų